Cas no 97130-76-2 (Dodecanoic acid, 2-phenylethenyl ester)

• Product name: Dodecanoic acid, 2-phenylethenyl ester
• CAS No: 97130-76-2
• MF: C₂₀H₃₀O₂
• MW: 302.451006412506
• CID: 1987832
• PubChem ID: 71331642

Dodecanoic acid, 2-phenylethenyl ester Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid, 2-phenylethenyl ester
• 2-phenylethenyl dodecanoate
• 97130-76-2
• DTXSID30760206

• Inchi： InChI=1S/C20H30O2/c1-2-3-4-5-6-7-8-9-13-16-20(21)22-18-17-19-14-11-10-12-15-19/h10-12,14-15,17-18H,2-9,13,16H2,1H3
• InChI Key： HZIVLEURBJZLRD-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCC(=O)OC=CC1=CC=CC=C1

Computed Properties

• Exact Mass: 302.224580195Da
• Monoisotopic Mass: 302.224580195Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 13
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 7.3